Cas no 5325-04-2 (3',5'-Dimethyl-4'-hydroxyacetophenone)

3',5'-Dimethyl-4'-hydroxyacetophenone Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dimethyl-4-hydroxyacetophenone
- 4'-Hydroxy-3',5'-dimethylacetophenone
- 2,6-dimethyl-4-acetylphenol
- 3',5'-Dimethyl-4'-hydroxyacetophenone
- 4-acetyl-2,6-dimethylphenol
- 1-(4-hydroxy-3,5-dimethylphenyl)ethan-1-one
- 4'-Hydroxy-3',5'-dimethylacetophenone, 97%
- A930108
- 1-(4-hydroxy-3,5-dimethylphenyl)ethanone
- SY292837
- FT-0635617
- NSC-109
- DTXSID10275388
- AKOS000299722
- MFCD00195574
- SEH7JYU4DM
- Acetophenone, 4'-hydroxy-3',5'-dimethyl-
- EN300-331498
- CS-0108688
- 3,5-Dimethyl-4-hydroxyacetophenone;4'-Hydroxy-3',5'-dimethylacetophenone;2,6-dimethyl-4-acetylphenol;3',5'-Dimethyl-4'-hydroxyacetophenone;4-acetyl-2,6-dimethylphenol
- MUWPKXVVEOGKNO-UHFFFAOYSA-N
- NSC109
- 3,5-dimethyl4-hydroxyacetophenone
- 4 inverted exclamation mark -Hydroxy-3 inverted exclamation mark ,5 inverted exclamation mark -dimethylacetophenone
- E77602
- 5325-04-2
- PS-11678
- Ethanone, 1-(4-hydroxy-3,5-dimethylphenyl)-
- 3,5-dimethyl-4-hydroxy acetophenone
- SCHEMBL1644952
- AMY33464
- 4 inverted exclamation marka-Hydroxy-3 inverted exclamation marka,5 inverted exclamation marka-dimethylacetophenone
- acetophenone, 4-hydroxy-3,5-dimethyl-
-
- MDL: MFCD00195574
- Inchi: InChI=1S/C10H12O2/c1-6-4-9(8(3)11)5-7(2)10(6)12/h4-5,12H,1-3H3
- InChI Key: MUWPKXVVEOGKNO-UHFFFAOYSA-N
- SMILES: CC(C1C=C(C)C(O)=C(C)C=1)=O
Computed Properties
- Exact Mass: 164.08400
- Monoisotopic Mass: 164.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 7
- XLogP3: 1
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: Not determined
- Density: 1.08
- Melting Point: 151-155 °C (lit.)
- Boiling Point: 314.9°C at 760 mmHg
- Flash Point: 133.4°C
- Refractive Index: 1.541
- PSA: 37.30000
- LogP: 2.21160
- Solubility: Not determined
3',5'-Dimethyl-4'-hydroxyacetophenone Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
3',5'-Dimethyl-4'-hydroxyacetophenone Customs Data
- HS CODE:2914501900
- Customs Data:
China Customs Code:
2914501900Overview:
2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
3',5'-Dimethyl-4'-hydroxyacetophenone Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Apollo Scientific | OR13892-10g |
3',5'-Dimethyl-4'-hydroxyacetophenone |
5325-04-2 | 10g |
£220.00 | 2025-02-19 | ||
eNovation Chemicals LLC | Y1194373-10g |
4'-Hydroxy-3',5'-dimethylacetophenone |
5325-04-2 | 97% | 10g |
$165 | 2024-07-29 | |
Enamine | EN300-331498-10.0g |
1-(4-hydroxy-3,5-dimethylphenyl)ethan-1-one |
5325-04-2 | 10g |
$215.0 | 2023-06-04 | ||
TRC | D266120-2.5g |
3',5'-Dimethyl-4'-hydroxyacetophenone |
5325-04-2 | 2.5g |
$ 160.00 | 2022-06-05 | ||
TRC | D266120-5g |
3',5'-Dimethyl-4'-hydroxyacetophenone |
5325-04-2 | 5g |
$ 285.00 | 2022-06-05 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 546402-5G |
3',5'-Dimethyl-4'-hydroxyacetophenone |
5325-04-2 | 5g |
¥1034.26 | 2023-12-04 | ||
eNovation Chemicals LLC | Y1194373-25g |
4'-Hydroxy-3',5'-dimethylacetophenone |
5325-04-2 | 97% | 25g |
$330 | 2024-07-29 | |
1PlusChem | 1P003L2F-250mg |
4′-Hydroxy-3′,5′-dimethylacetophenone |
5325-04-2 | ≥97% | 250mg |
$42.00 | 2024-04-30 | |
Enamine | EN300-331498-10g |
1-(4-hydroxy-3,5-dimethylphenyl)ethan-1-one |
5325-04-2 | 10g |
$595.0 | 2023-09-04 | ||
Enamine | EN300-331498-1g |
1-(4-hydroxy-3,5-dimethylphenyl)ethan-1-one |
5325-04-2 | 1g |
$128.0 | 2023-09-04 |
3',5'-Dimethyl-4'-hydroxyacetophenone Related Literature
-
J. Sayago,U. Shafique,F. Soavi,F. Cicoira,C. Santato J. Mater. Chem. C, 2014,2, 10273-10276
-
Robert A. Hill,Joseph D. Connolly Nat. Prod. Rep., 2020,37, 962-998
-
Xiaohui Tian,Jochen Autschbach,Yizhong Yuan,Jinyu Sun,Xin Liu,Chuan Chen,Huijun Cao J. Mater. Chem. C, 2013,1, 5779-5790
Additional information on 3',5'-Dimethyl-4'-hydroxyacetophenone
3',5'-Dimethyl-4'-hydroxyacetophenone (CAS No. 5325-04-2): A Comprehensive Overview
3',5'-Dimethyl-4'-hydroxyacetophenone (CAS No. 5325-04-2) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, also known as 3',5'-dimethyl-4'-hydroxyacetophenone, is characterized by its unique structural features, which include a hydroxyl group and two methyl groups attached to the aromatic ring. These functional groups contribute to its diverse chemical reactivity and potential biological activities.
The molecular formula of 3',5'-dimethyl-4'-hydroxyacetophenone is C11H14O2, and its molecular weight is approximately 182.22 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and acetone. Its physical and chemical properties make it an attractive candidate for various applications in both academic and industrial settings.
In the realm of organic synthesis, 3',5'-dimethyl-4'-hydroxyacetophenone serves as a valuable building block for the synthesis of more complex molecules. Its hydroxyl group can undergo a variety of reactions, including esterification, etherification, and acylation, which can be used to introduce additional functional groups or modify existing ones. The presence of the methyl groups on the aromatic ring also provides steric and electronic effects that can influence the reactivity and selectivity of these reactions.
Recent studies have highlighted the potential of 3',5'-dimethyl-4'-hydroxyacetophenone in medicinal chemistry. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties. These properties are attributed to the ability of the hydroxyl group to scavenge free radicals and inhibit pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).
In addition to its anti-inflammatory effects, 3',5'-dimethyl-4'-hydroxyacetophenone has been investigated for its potential as an antitumor agent. A study published in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound demonstrated significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the induction of apoptosis through the modulation of signaling pathways such as p53 and Bcl-2.
The pharmaceutical industry has also shown interest in 3',5'-dimethyl-4'-hydroxyacetophenone due to its potential as a lead compound for drug development. Several pharmaceutical companies are currently exploring the use of this compound in preclinical studies to evaluate its safety and efficacy in treating various diseases. The ease with which it can be synthesized and modified makes it an attractive candidate for high-throughput screening and lead optimization processes.
Beyond its applications in medicine, 3',5'-dimethyl-4'-hydroxyacetophenone has found use in other areas such as cosmetics and materials science. In cosmetics, it can be used as a fragrance ingredient or as a precursor for the synthesis of other active compounds with skin care benefits. In materials science, it has been explored for its potential in the development of new polymers and coatings due to its ability to form stable complexes with metal ions.
The environmental impact of 3',5'-dimethyl-4'-hydroxyacetophenone is another area of ongoing research. Studies have shown that this compound is biodegradable under certain conditions, which makes it a more environmentally friendly alternative to some traditional organic compounds used in industrial processes. However, further research is needed to fully understand its ecological fate and effects.
In conclusion, 3',5'-dimethyl-4'-hydroxyacetophenone (CAS No. 5325-04-2) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, pharmaceutical research, cosmetics, and materials science. Its unique structural features and versatile reactivity make it an important molecule for both academic exploration and industrial innovation. As research continues to uncover new properties and applications, the significance of this compound is likely to grow even further.
5325-04-2 (3',5'-Dimethyl-4'-hydroxyacetophenone) Related Products
- 89-84-9(2',4'-Dihydroxyacetophenone)
- 6921-64-8(1-(2-Hydroxy-4-methylphenyl)ethanone)
- 490-78-8(2',5'-Dihydroxyacetophenone)
- 699-83-2(2',6'-Dihydroxyacetophenone)
- 1470-57-1(2-Hydroxy-5-methylbenzophenone)
- 876-02-8(4'-Hydroxy-3'-methylacetophenone)
- 699-91-2(2-Acetyl-6-methylphenol)
- 117-99-7(2-Hydroxyphenone)
- 480-66-0(Phloracetophenone)
- 99-93-4(1-(4-Hydroxyphenyl)ethanone)




